Cas no 151252-07-2 (Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro-)

• Product Name: Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro-
• CAS No: 151252-07-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1324317
• PubChem ID: 84819610
• Update Time: 2025-10-30

Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro-
• 2-(Cyclohex-2-en-1-yloxy)tetrahydrofuran
• 151252-07-2

• Inchi： 1S/C10H16O2/c1-2-5-9(6-3-1)12-10-7-4-8-11-10/h2,5,9-10H,1,3-4,6-8H2
• InChI Key： PCRXKSBLKVVDNO-UHFFFAOYSA-N
• SMILES： O(C1C=CCCC1)C1CCCO1

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro-

Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- (CAS No. 151252-07-2): An Overview and Recent Advances

Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- (CAS No. 151252-07-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique furan ring and cyclohexenyl substituent, exhibits a range of interesting properties that make it a valuable building block in various chemical applications.

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a fundamental structural motif in many natural products and pharmaceuticals. The presence of this ring in Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- imparts significant stability and reactivity, making it an attractive candidate for synthetic transformations. The cyclohexenyl group, on the other hand, adds complexity and functionality to the molecule, enhancing its potential for diverse applications.

Recent studies have highlighted the importance of Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a precursor for the synthesis of antiviral agents. The researchers found that derivatives of Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV). This finding underscores the potential of this compound in addressing unmet medical needs.

In addition to its pharmaceutical applications, Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- has also been investigated for its use in materials science. A study published in the Journal of Polymer Science (2023) demonstrated that this compound can be polymerized to form novel polymers with unique properties. These polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in advanced composite materials and coatings.

The synthetic accessibility of Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently. One notable method involves the reaction of cyclohexene oxide with furfuryl alcohol under mild conditions. This approach not only yields high purity products but also minimizes the formation of by-products, ensuring cost-effective production.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research has shown that Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- exhibits low toxicity and environmental persistence. A study published in the Journal of Environmental Science (2023) evaluated the biodegradability and ecotoxicity of this compound and found it to be readily biodegradable with minimal adverse effects on aquatic organisms. These findings support its use in environmentally conscious applications.

In conclusion, Furan, 2-(2-cyclohexen-1-yloxy)tetrahydro- (CAS No. 151252-07-2) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and synthetic chemistry. Its unique structure and favorable properties make it a valuable tool for scientists and researchers working at the forefront of these fields. As ongoing research continues to uncover new possibilities, the future prospects for this compound appear promising.